Cas no 1213213-25-2 ((1S)-2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethylamine)

• Product Name: (1S)-2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethylamine
• CAS No: 1213213-25-2
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5012774
• Update Time: 2023-08-25

(1S)-2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-TRIFLUORO-1-(4-METHOXY-3-METHYLPHENYL)ETHYLAMINE
• AB40401
• (S)-2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-amine
• (1S)-2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethylamine

• Inchi： 1S/C10H12F3NO/c1-6-5-7(3-4-8(6)15-2)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3/t9-/m0/s1
• InChI Key： HYQMHOVPRKGRHW-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC(=C(C)C=1)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2